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Compound of Interest

Compound Name: Detca

Cat. No.: B1194430

Essential safety and logistical information for the proper handling and disposal of
Diethylenetriaminepentaacetic acid (DETCA) in a research environment.

This document provides procedural guidance for researchers, scientists, and drug development
professionals on the safe disposal of DETCA (also known as DTPA), a common chelating
agent. Adherence to these protocols is critical for ensuring laboratory safety and environmental
compliance.

Quantitative Data Summary

The following table summarizes key quantitative data for DETCA, essential for risk assessment
and proper handling.[1]

Property Value

Molecular Weight 393.35 g/mol

Appearance White to off-white solid
Melting Point 219-220 °C (decomposes)
Solubility in Water 5¢g/Lat20°C

pH 2.5 (10 g/L solution at 23°C)
Flash Point 200 °C (closed cup)
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Experimental Protocol for DETCA Disposal

This protocol outlines the step-by-step procedure for the safe disposal of DETCA waste in a
laboratory setting. This guidance is based on general best practices for chemical waste
management.[2][3][4][5][6]

1. Waste Identification and Classification:
« All waste containing DETCA must be classified as hazardous chemical waste.[2][5]

o Consult your institution's specific guidelines and local regulations for complete and accurate
waste classification.[7]

2. Personal Protective Equipment (PPE):

» Before handling DETCA waste, ensure appropriate PPE is worn, including:
o Nitrile rubber gloves|8]
o Chemical safety goggles[9]
o Alab coat

3. Waste Collection and Containerization:

» Container Selection: Use a designated, leak-proof, and chemically compatible waste
container. High-density polyethylene (HDPE) containers are a suitable option.[10] The
container must have a tight-fitting screw cap.[2]

o Labeling: Affix a hazardous waste label to the container immediately upon starting waste
accumulation.[4][6] The label must include:

[¢]

The words "Hazardous Waste"[4]

o

The full chemical name: "Diethylenetriaminepentaacetic acid (DETCA) waste"

o

The concentration or percentage of DETCA
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o The accumulation start date

o The name of the principal investigator or laboratory contact

Segregation: Store DETCA waste separately from incompatible materials, particularly strong
oxidizing agents.[9] A physical barrier or secondary containment should be used to separate
incompatible waste streams.[5]

. Waste Storage:

Store the sealed DETCA waste container in a designated Satellite Accumulation Area (SAA)
that is at or near the point of generation.[3][5]

The storage area should be well-ventilated.[9]

Ensure the container is kept closed at all times, except when adding waste.[2][4]

Place the primary waste container in a secondary containment bin to prevent spills.[6]
. Disposal Procedure:

Do not dispose of DETCA waste down the drain or in the regular trash.[6][7]

Once the waste container is full or has reached the storage time limit set by your institution
(often six to twelve months), arrange for its disposal through your institution's Environmental
Health and Safety (EHS) office or equivalent department.[3][10]

Follow your institution's specific procedures for requesting a hazardous waste pickup.[4]
. Spill and Emergency Procedures:
In case of a spill, immediately alert others in the area.

For small spills of solid DETCA, use appropriate tools to sweep up the material and place it
in a labeled hazardous waste container.[1]

For liquid spills, use an inert absorbent material to contain the spill, then collect the absorbed
material into a sealed container for disposal as hazardous waste.[7]
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o Clean the spill area with water and collect the cleaning materials for disposal as hazardous
waste.

 In case of eye contact, immediately flush with copious amounts of water for at least 15
minutes and seek medical attention.[8]

e If inhaled, move to fresh air. If you feel unwell, seek medical advice.[9]

DETCA Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of DETCA waste in a laboratory setting.
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Caption: Workflow for the safe disposal of DETCA waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1194430?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]

. ehrs.upenn.edu [ehrs.upenn.edu]

. engineering.purdue.edu [engineering.purdue.edu]

. danielshealth.com [danielshealth.com]

. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
. fishersci.com [fishersci.com]

. artms.ca [artms.ca]

°
(o] (0] ~ (o)) ()] EEN w N =

. S3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com|
e 10. justrite.com [justrite.com]

 To cite this document: BenchChem. [Proper Disposal of DETCA: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194430#detca-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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